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Compound of Interest

Compound Name: 1-(Pyridin-2-yl)propan-2-ol

Cat. No.: B1201976 Get Quote

An In-depth Technical Guide to 1-(Pyridin-2-
yl)propan-2-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Pyridin-2-yl)propan-2-ol, a
pyridine derivative of interest in chemical synthesis and potentially in pharmaceutical

development. This document details its chemical identity, molecular structure, and methods of

synthesis, presenting available data in a structured format for ease of reference.

Chemical Identity and Molecular Structure
1-(Pyridin-2-yl)propan-2-ol is a chemical compound featuring a pyridine ring substituted at the

2-position with a 2-hydroxypropyl group.

CAS Number: 5307-19-7

Molecular Formula: C₈H₁₁NO[1]

Molecular Weight: 137.18 g/mol [1]

SMILES: CC(O)CC1=NC=CC=C1

InChI Key: GAMOMPUVNAWKHH-UHFFFAOYSA-N
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The molecular structure consists of a pyridine ring, a heterocyclic aromatic amine, attached to a

three-carbon chain with a hydroxyl group on the second carbon of the chain. This structure

imparts specific chemical properties that make it a subject of interest in various synthetic

applications.

Physicochemical and Spectroscopic Data
Quantitative data for 1-(Pyridin-2-yl)propan-2-ol and its related ketone analog, 1-(Pyridin-2-

yl)propan-2-one, are summarized below. It is important to note that while structurally similar, the

alcohol and ketone will exhibit different physical and chemical properties.

Property 1-(Pyridin-2-yl)propan-2-ol
1-(Pyridin-2-yl)propan-2-
one

CAS Number 5307-19-7 6302-02-9

Molecular Formula C₈H₁₁NO C₈H₉NO

Molecular Weight 137.18 g/mol [1] 135.16 g/mol

Appearance - Orange to Very Dark Red Oil

Storage Temperature - 2-8°C Refrigerator

Synthesis Protocols
The synthesis of 1-(Pyridin-2-yl)propan-2-ol can be achieved through various synthetic

routes. A common method involves the reaction of 2-methylpyridine with an appropriate

aldehyde. A detailed experimental protocol based on a patented synthesis method is provided

below.

Synthesis of 1-(Pyridin-2-yl)propan-2-ol from 2-Methylpyridine and Acetaldehyde

This protocol is adapted from a method described in patent literature for the production of

pyridine ethanol derivatives.

Materials:

2-Methylpyridine
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Acetaldehyde

Triethylamine

Ion-exchanged water

Stainless steel autoclave (3 L capacity)

Experimental Procedure:

Reaction Setup: To a 3 L stainless steel autoclave, add 930 g (10 mol) of 2-methylpyridine

and 330 g of ion-exchanged water.

Addition of Reagents: Add 66 g (1.5 mol) of acetaldehyde and 71 g (0.7 mol) of triethylamine

to the autoclave. The molar ratio of triethylamine to acetaldehyde is approximately 0.47.

Reaction Conditions: Seal the autoclave and heat the reaction mixture to 140°C for 2 hours.

Work-up: After the reaction is complete, cool the autoclave to 60°C. Remove the unreacted

acetaldehyde and triethylamine under reduced pressure (25 kPa or less).

Isolation of Product: Further distill the mixture at 120°C and a pressure of 2 kPa or less to

remove water and unreacted 2-methylpyridine, yielding a concentrate containing the product.

Analysis: The resulting concentrate can be analyzed by ¹H-NMR to confirm the presence and

purity of 1-(Pyridin-2-yl)propan-2-ol. In a reported synthesis, this method yielded 185 g (1.4

mol) of the product, corresponding to a yield of 90% and a selectivity of 94%.[2]

Below is a DOT script for a Graphviz diagram illustrating the synthesis workflow.
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Synthesis Workflow for 1-(Pyridin-2-yl)propan-2-ol
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Caption: Synthesis Workflow for 1-(Pyridin-2-yl)propan-2-ol.

Applications and Biological Activity
While specific data on the biological activity of 1-(Pyridin-2-yl)propan-2-ol is limited in publicly

available literature, its structural analogs and related pyridine derivatives are known to possess
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a range of biological activities. For instance, the related compound 1-(Pyridin-2-yl)propan-2-one

is described as an antimicrobial bioactive compound. Pyridine-containing compounds are of

significant interest in medicinal chemistry and drug development.

The chiral nature of 1-(Pyridin-2-yl)propan-2-ol, which can exist as (R) and (S) enantiomers,

makes it a potentially valuable building block in asymmetric synthesis for the preparation of

enantiomerically pure pharmaceuticals.

Further research is required to fully elucidate the biological activity and potential applications of

1-(Pyridin-2-yl)propan-2-ol.

Below is a DOT script illustrating the potential logical relationship for the application of this

compound.

Potential Applications of 1-(Pyridin-2-yl)propan-2-ol
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Caption: Potential Applications of 1-(Pyridin-2-yl)propan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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